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Compound of Interest

Compound Name: S 1360

Cat. No.: B1680365 Get Quote

Identifying "S 1360" is the critical first step for ensuring laboratory safety, as this designation

can refer to at least two distinct chemical entities with vastly different properties and handling

requirements: the highly reactive inorganic compound Calcium Phosphide (UN/NA 1360) and

the research-grade biochemical Cariporide (SML1360). This guide provides essential,

immediate safety and logistical information for both substances, tailored for researchers,

scientists, and drug development professionals.

Section 1: Calcium Phosphide (UN/NA 1360)
Calcium phosphide is a red-brown crystalline solid or grey granular lump that poses a

significant hazard due to its violent reaction with water, producing highly toxic and

spontaneously flammable phosphine gas.[1] Strict adherence to safety protocols is paramount

when handling this substance.

Personal Protective Equipment (PPE)
Proper personal protective equipment is non-negotiable when working with Calcium

Phosphide. The following table summarizes the required PPE:
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PPE Category Specific Requirements

Eye/Face Protection Tightly fitting safety goggles or a face shield.

Skin Protection

Chemical-resistant gloves (consult manufacturer

for specific material compatibility), flame-

retardant lab coat, and closed-toe shoes. Full

protective clothing may be required.[2][3]

Respiratory Protection

A NIOSH-approved respirator with appropriate

cartridges for phosphine gas is essential,

especially in case of a spill or when ventilation is

inadequate.[4] A self-contained breathing

apparatus (SCBA) should be used in emergency

situations.[2]

Operational Plan: Handling and Storage
Handling:

All handling of Calcium Phosphide must be conducted in a well-ventilated fume hood.

Use non-sparking tools to prevent ignition of phosphine gas.

Avoid contact with water, moisture, and acids at all times.

Keep containers tightly closed when not in use.

Storage:

Store in a cool, dry, well-ventilated area away from water, moisture, and incompatible

materials such as strong oxidizing agents and acids.

Containers should be clearly labeled and stored in a designated area for reactive chemicals.

Disposal Plan
Spills: In the event of a spill, evacuate the area immediately. Do NOT use water to clean up the

spill. Cover the spill with dry sand, soda ash, or lime and place it in a sealed container for
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disposal.

Waste:

Dispose of Calcium Phosphide as hazardous waste in accordance with all local, state, and

federal regulations.

Contact a licensed professional waste disposal service.

Do not dispose of in regular trash or pour down the drain.

Emergency Procedures
Emergency Scenario First Aid Measures

Inhalation

Move the victim to fresh air immediately. If

breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration.

Seek immediate medical attention.

Skin Contact

Brush off any solid material. Immediately flush

the skin with copious amounts of water for at

least 15 minutes. Remove contaminated

clothing. Seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Logical Relationship: Calcium Phosphide and Water
The primary hazard associated with Calcium Phosphide is its reaction with water. This

relationship can be visualized as a simple workflow leading to a hazardous outcome.
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Calcium Phosphide reaction with water.

Section 2: Cariporide (SML1360)
Cariporide is a selective inhibitor of the Na+/H+ exchanger isoform 1 (NHE1) and is primarily

used in biomedical research, particularly in studies related to cardioprotection and cancer.

While significantly less hazardous than Calcium Phosphide, proper laboratory procedures are

still necessary.

Personal Protective Equipment (PPE)
The following table outlines the recommended PPE for handling Cariporide in a laboratory

setting:

PPE Category Specific Requirements

Eye/Face Protection Safety glasses with side shields.

Skin Protection
Laboratory coat and chemical-resistant gloves

(e.g., nitrile).

Respiratory Protection

Generally not required when handled in a well-

ventilated area. A dust mask may be used for

handling fine powders.

Operational Plan: Handling and Storage
Handling:

Handle in a well-ventilated area.
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Avoid generating dust.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container in a cool, dry place.

Recommended storage temperature is typically -20°C for long-term stability.

Disposal Plan
Spills: For small spills, sweep up the solid material, taking care to minimize dust generation,

and place it in a sealed container for disposal.

Waste:

Dispose of Cariporide and any contaminated materials as chemical waste in accordance with

institutional and local regulations.

Consult your institution's environmental health and safety office for specific guidance.

Signaling Pathway: Cariporide's Mechanism of Action
Cariporide's primary mechanism of action is the inhibition of the Na+/H+ exchanger 1 (NHE1).

This has implications for intracellular pH and ion concentrations, which are relevant in both

cardiac ischemia and cancer.
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Mechanism of action of Cariporide.

Experimental Protocol: Apoptosis Assay Using Annexin
V Staining
Cariporide's pro-apoptotic effects in cancer cells can be assessed using an Annexin V assay.

The following is a general protocol.

1. Cell Culture and Treatment:

Plate cancer cells (e.g., breast cancer cell line MCF-7) in a 6-well plate and allow them to

adhere overnight.

Treat the cells with varying concentrations of Cariporide (e.g., 10 µM, 25 µM, 50 µM) and a

vehicle control (e.g., DMSO) for 24-48 hours.

2. Cell Harvesting and Staining:

After treatment, collect both adherent and floating cells.
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Wash the cells with cold phosphate-buffered saline (PBS).

Resuspend the cells in 1X Annexin V binding buffer.

Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the

dark for 15 minutes at room temperature.

3. Flow Cytometry Analysis:

Analyze the stained cells using a flow cytometer.

Annexin V-positive, PI-negative cells are considered early apoptotic.

Annexin V-positive, PI-positive cells are considered late apoptotic or necrotic.

4. Data Analysis:

Quantify the percentage of apoptotic cells in each treatment group compared to the control.

Experimental Workflow: Apoptosis Assay
The workflow for a typical apoptosis assay with Cariporide is outlined below.
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Workflow for an apoptosis assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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